Cas no 2228450-49-3 (3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran
• CAS No: 2228450-49-3
• MF: C₁₂H₁₂BrClO
• MW: 287.580081939697
• CID: 5943419
• PubChem ID: 165662025
• Update Time: 2025-05-23

3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran
• EN300-1919265
• 2228450-49-3

• Inchi： 1S/C12H12BrClO/c1-12(2,7-13)10-8-5-3-4-6-9(8)15-11(10)14/h3-6H,7H2,1-2H3
• InChI Key： FCWNPBOABKZHPU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=C(OC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 285.97601g/mol
• Monoisotopic Mass: 285.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 13.1Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran

3-(1-Bromo-2-Methylpropan-2-yl)-2-Chloro-1-Benzofuran

The compound 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran, identified by the CAS number 2228450-49-3, is a highly specialized organic compound with a unique structure and promising applications in various fields of chemistry. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene ring and a furan ring. The presence of substituents such as bromine and chlorine atoms introduces significant electronic and steric effects, making this compound particularly interesting for research and development.

The synthesis of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran involves a series of carefully designed reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the preparation of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable features of this compound is its versatile reactivity. The bromine atom at position 1 and the chlorine atom at position 3 create a unique electronic environment that facilitates various transformations. For instance, the bromine atom can undergo nucleophilic substitution reactions, enabling the introduction of different functional groups. Similarly, the chlorine atom can participate in electrophilic aromatic substitution reactions under specific conditions. These properties make 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran a valuable building block in organic synthesis.

In terms of applications, this compound has shown potential in the development of advanced materials. Its aromatic structure and substituent effects make it suitable for use in organic electronics, such as in the design of semiconducting polymers or light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, leading to improved device performance. Additionally, its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

The physical properties of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₁₄H₁₆BrClO₃, with a molecular weight of 376.7 g/mol. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its electronic structure, revealing distinct signals for the aromatic protons and the alkyl groups. Thermogravimetric analysis (TGA) has shown that the compound is thermally stable up to 300°C under inert conditions, making it suitable for high-temperature applications.

In recent years, there has been growing interest in exploring the biological activity of benzofuran derivatives. Studies have shown that certain analogs of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran exhibit potent antioxidant and anti-inflammatory properties. These findings suggest that this compound could serve as a lead molecule for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The development of efficient analytical methods for detecting trace amounts of this compound has also been an area of active research. Techniques such as liquid chromatography-tandem mass spectrometry (LC–MS/MS) have been optimized to achieve high sensitivity and selectivity. These advancements are crucial for ensuring quality control in industrial production processes and for monitoring environmental levels of this compound.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-1-benzofuran, with its unique chemical structure and versatile reactivity, represents a valuable asset in contemporary organic chemistry. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a research tool and industrial material. As research continues to uncover new properties and potential uses, this compound is poised to play an increasingly significant role in advancing technological innovations.